Cas no 88961-64-2 (2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-)

• Product Name: 2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-
• CAS No: 88961-64-2
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 618100
• PubChem ID: 54087037
• Update Time: 2025-04-19

2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-
• ethyl 3-[5-(3-aminobutyl)thiophen-2-yl]but-2-enoate
• 88961-64-2
• DTXSID40708937

• Inchi： 1S/C14H21NO2S/c1-4-17-14(16)9-10(2)13-8-7-12(18-13)6-5-11(3)15/h7-9,11H,4-6,15H2,1-3H3
• InChI Key： MREZNBJFPWTCKS-UHFFFAOYSA-N
• SMILES： S1C(C(=CC(=O)OCC)C)=CC=C1CCC(C)N

Computed Properties

• Exact Mass: 267.12930009g/mol
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų